Cas no 892271-80-6 (4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid)
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid
- 7-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-3-[(4-methylphenyl)sulfonyl]-2-oxo-
- 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid
-
- MDL: MFCD06744909
- Inchi: 1S/C17H13NO6S/c1-9-2-5-11(6-3-9)25(23,24)15-14(19)12-7-4-10(17(21)22)8-13(12)18-16(15)20/h2-8H,1H3,(H,21,22)(H2,18,19,20)
- InChI Key: OXSWMKYTXNYKRA-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C(O)=O)=C2)C(O)=C(S(C2=CC=C(C)C=C2)(=O)=O)C1=O
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB374823-500 mg |
4-Hydroxy-3-[(4-methylphenyl)sulfonyl]-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | 500MG |
€285.10 | 2023-03-08 | ||
| TRC | H109460-50mg |
4-Hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H109460-100mg |
4-Hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | 100mg |
$ 300.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392652-1g |
2,4-Dihydroxy-3-tosylquinoline-7-carboxylic acid |
892271-80-6 | 95% | 1g |
¥1974.00 | 2024-04-26 | |
| abcr | AB374823-100 mg |
4-Hydroxy-3-[(4-methylphenyl)sulfonyl]-2-oxo-1,2-dihydroquinoline-7-carboxylic acid; . |
892271-80-6 | 100 mg |
€326.90 | 2023-07-19 | ||
| abcr | AB374823-100mg |
4-Hydroxy-3-[(4-methylphenyl)sulfonyl]-2-oxo-1,2-dihydroquinoline-7-carboxylic acid; . |
892271-80-6 | 100mg |
€283.50 | 2025-04-15 | ||
| A2B Chem LLC | AI87045-1mg |
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI87045-5mg |
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | >95% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI87045-10mg |
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | >95% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI87045-50mg |
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid |
892271-80-6 | >95% | 50mg |
$298.00 | 2024-04-19 |
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid
Comprehensive Guide to 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid (CAS No. 892271-80-6)
4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid (CAS No. 892271-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug development, given its carboxylic acid and sulfonyl functional groups, which are often pivotal in medicinal chemistry.
The compound's molecular formula is C17H13NO6S, and it features a hydroxyquinoline core modified with a 4-methylbenzenesulfonyl group. This structural arrangement contributes to its solubility in polar organic solvents, making it suitable for various synthetic applications. In recent years, the demand for 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid has increased due to its role in the development of novel therapeutic agents, particularly in the fields of anti-inflammatory and antimicrobial research.
One of the most frequently asked questions about this compound is its synthesis pathway. The production of 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid typically involves multi-step organic reactions, starting from readily available quinoline precursors. Researchers often employ sulfonylation and oxidation techniques to introduce the key functional groups. The purity and yield of the final product are critical, especially for pharmaceutical applications, where even minor impurities can affect bioactivity.
Another area of interest is the compound's mechanism of action in biological systems. While 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid is primarily used as an intermediate, studies suggest that it may exhibit intrinsic enzyme inhibitory properties. For instance, its sulfonyl moiety can interact with specific protein targets, making it a candidate for further investigation in drug discovery projects. This aligns with the growing trend of repurposing chemical intermediates for therapeutic applications.
From a market perspective, the global demand for 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid is driven by the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial clients. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models increasingly rely on diverse chemical libraries for virtual screening.
Safety and handling of 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid are also common topics of inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended during handling. Storage conditions typically involve keeping the material in a cool, dry place, away from direct sunlight to maintain stability.
In summary, 4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid (CAS No. 892271-80-6) is a versatile and valuable compound in modern chemistry and drug development. Its unique structure, combined with its potential applications in medicinal chemistry, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a key player in the development of next-generation therapeutics.
892271-80-6 (4-hydroxy-3-(4-methylbenzenesulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)